diethyl bis[2-(2H-tetrazol-5-yl)ethyl]propanedioate

• Molecular Formula: C13H20N8O4
• Molecular Weight: 352.35 g/mol
• IUPAC Name: diethyl 2,2-bis[2-(2H-tetrazol-5-yl)ethyl]propanedioate
• InChI: InChI=1S/C13H20N8O4/c1-3-24-11(22)13(12(23)25-4-2,7-5-9-14-18-19-15-9)8-6-10-16-20-21-17-10/h3-8H2,1-2H3,(H,14,15,18,19)(H,16,17,20,21)
• InChI Key: BMFARTFMKGXVKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCC1=NNN=N1)(CCC2=NNN=N2)C(=O)OCC

Description

Diethyl bis[2-(2H-tetrazol-5-yl)ethyl]propanedioate is a compound that features a tetrazole ring, which is a five-membered ring containing four nitrogen atoms and one carbon atom. Tetrazoles are known for their diverse biological applications and are used in various fields such as material and medicinal chemistry .

Preparation Methods

The synthesis of diethyl bis[2-(2H-tetrazol-5-yl)ethyl]propanedioate involves multiple steps. One common method includes the reaction of diethyl malonate with 2-(2H-tetrazol-5-yl)ethyl bromide under basic conditions. The reaction typically requires a solvent such as dimethylformamide (DMF) and a base like potassium carbonate. The mixture is heated to facilitate the reaction, and the product is purified through recrystallization .

Chemical Reactions Analysis

Diethyl bis[2-(2H-tetrazol-5-yl)ethyl]propanedioate undergoes various chemical reactions, including:

Oxidation: The tetrazole ring can be oxidized using oxidizing agents like hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the tetrazole ring acts as a nucleophile. Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and alkyl halides for substitution.

Scientific Research Applications

Diethyl bis[2-(2H-tetrazol-5-yl)ethyl]propanedioate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Tetrazole derivatives are explored for their potential use in drug development due to their bioisosteric properties.

Industry: The compound is used in the development of materials with specific properties, such as high thermal stability.

Mechanism of Action

The mechanism of action of diethyl bis[2-(2H-tetrazol-5-yl)ethyl]propanedioate involves its interaction with biological targets. The tetrazole ring can mimic carboxylic acids, allowing it to interact with enzymes and receptors in the body. This interaction can lead to various biological effects, such as inhibition of bacterial growth or modulation of enzyme activity .

Comparison with Similar Compounds

Diethyl bis[2-(2H-tetrazol-5-yl)ethyl]propanedioate can be compared with other tetrazole derivatives, such as:

2,5-di(2H-tetrazol-5-yl)terephthalic acid: This compound also features tetrazole rings and is used in similar applications.

2,2’-(5,5’-(1,4-phenylene)bis(1H-tetrazole-5,1-diyl))bis-N-acetamides: These compounds are studied for their potential therapeutic applications. The uniqueness of this compound lies in its specific structure, which allows for unique interactions and applications.